Amlodipine Hydrochloride
Cat. No. B1667247
M. Wt: 445.3 g/mol
InChI Key: BSBOZVBRVBLCLO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07015238B2
Procedure details
12 ml of concentrated hydrochloride was dissolved in 100 ml of methanol, and 54 g of amlodipine prepared in Comparative Example 1 was dissolved in 500 ml of methanol and added dropwise to the solution of hydrochloride in methanol, followed by stirring at 23° C. for 3 hours. The resulting solid was filtered, washed with methanol (100 ml) and n-hexane (100 ml) and vacuum-dried.
Identifiers
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REACTION_CXSMILES
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[ClH:1].[CH3:2][CH2:3][O:4][C:5]([C:7]1[CH:12]([C:13]2[CH:14]=[CH:15][CH:16]=[CH:17][C:18]=2[Cl:19])[C:11]([C:20]([O:22][CH3:23])=[O:21])=[C:10]([CH3:24])[NH:9][C:8]=1[CH2:25][O:26][CH2:27][CH2:28][NH2:29])=[O:6]>CO>[CH3:2][CH2:3][O:4][C:5]([C:7]1[CH:12]([C:13]2[C:18]([Cl:19])=[CH:17][CH:16]=[CH:15][CH:14]=2)[C:11]([C:20]([O:22][CH3:23])=[O:21])=[C:10]([CH3:24])[NH:9][C:8]=1[CH2:25][O:26][CH2:27][CH2:28][NH2:29])=[O:6].[ClH:1] |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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12 mL
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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54 g
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Type
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reactant
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Smiles
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CCOC(=O)C1=C(NC(=C(C1C=2C=CC=CC2Cl)C(=O)OC)C)COCCN
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CO
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Step Four
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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23 °C
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Stirring
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Type
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CUSTOM
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Details
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by stirring at 23° C. for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The resulting solid was filtered
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WASH
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Type
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WASH
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Details
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washed with methanol (100 ml) and n-hexane (100 ml)
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CUSTOM
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Type
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CUSTOM
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Details
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vacuum-dried
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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Type
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Smiles
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CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN.Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
